N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C11H12ClNO/c12-10-4-2-1-3-9(10)7-13-11(14)8-5-6-8/h1-4,8H,5-7H2,(H,13,14)
• InChI Key: XVFIWAOLHBWJBV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C11H12ClNO
• Molecular Weight: 209.67 g/mol

Description

N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide is a chemical compound that features a cyclopropane ring attached to a carboxamide group, with a 2-chlorophenylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide typically involves the reaction of 2-chlorobenzylamine with cyclopropanecarboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dichloromethane or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine or other reduced forms.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines. Substitution reactions can lead to various substituted derivatives with different functional groups.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of agrochemicals, pharmaceuticals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chlorophenyl)methyl]cyclopropanecarboxamide
• N-[(2-fluorophenyl)methyl]cyclopropanecarboxamide
• N-[(2-bromophenyl)methyl]cyclopropanecarboxamide

Uniqueness

N-[(2-chlorophenyl)methyl]cyclopropanecarboxamide is unique due to the presence of the 2-chlorophenyl group, which imparts specific chemical and biological properties. This differentiates it from similar compounds with different substituents, such as fluorine or bromine, which may exhibit different reactivity and biological activities.